Cas no 2097866-67-4 (5-(4-cyclopropylidenepiperidine-1-carbonyl)-2-(propan-2-yloxy)pyridine)

• Product name: 5-(4-cyclopropylidenepiperidine-1-carbonyl)-2-(propan-2-yloxy)pyridine
• CAS No: 2097866-67-4
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 6231948
• PubChem ID: 121187080

5-(4-cyclopropylidenepiperidine-1-carbonyl)-2-(propan-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4-cyclopropylidenepiperidine-1-carbonyl)-2-(propan-2-yloxy)pyridine
• 2097866-67-4
• (4-cyclopropylidenepiperidin-1-yl)(6-isopropoxypyridin-3-yl)methanone
• F6550-3161
• AKOS032461542
• (4-cyclopropylidenepiperidin-1-yl)-(6-propan-2-yloxypyridin-3-yl)methanone

• Inchi： 1S/C17H22N2O2/c1-12(2)21-16-6-5-15(11-18-16)17(20)19-9-7-14(8-10-19)13-3-4-13/h5-6,11-12H,3-4,7-10H2,1-2H3
• InChI Key： YSDJTEFFJHAQDE-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(=CC=1)OC(C)C)N1CC/C(/CC1)=C1/CC/1

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 5-(4-cyclopropylidenepiperidine-1-carbonyl)-2-(propan-2-yloxy)pyridine

5-(4-Cyclopropylidenepiperidine-1-carbonyl)-2-(propan-2-yloxy)pyridine: A Comprehensive Overview

The compound 5-(4-cyclopropylidenepiperidine-1-carbonyl)-2-(propan-2-yloxy)pyridine, identified by the CAS number 2097866-67-4, is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound has garnered attention due to its unique chemical properties and promising applications in drug development. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of 5-(4-cyclopropylidenepiperidine-1-carbonyl)-2-(propan-2-yloxy)pyridine is characterized by a pyridine ring substituted with two key functional groups: a cyclopropylidene-piperidine carbonyl group at position 5 and a propan-2-yloxy group at position 2. These substituents contribute to the compound's pharmacokinetic properties, including its solubility, bioavailability, and metabolic stability. The cyclopropylidene group introduces rigidity into the molecule, potentially enhancing its binding affinity to target proteins. Meanwhile, the propan-2-yloxy group may play a role in modulating the compound's lipophilicity, which is crucial for its absorption and distribution within biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to construct the molecule with high precision. These methods not only improve the yield but also minimize the use of hazardous reagents, aligning with green chemistry principles. The synthesis of 5-(4-cyclopropylidenepiperidine-1-carbonyl)-2-(propan-2-yloxy)pyridine has been optimized to meet the demands of large-scale production for preclinical studies.

In terms of pharmacological activity, this compound has demonstrated potential as a modulator of key biological targets. For instance, studies have shown that it exhibits inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. These findings underscore the importance of further research to fully elucidate its therapeutic potential.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into how it interacts with target proteins, revealing critical residues responsible for binding affinity. Furthermore, quantum mechanical calculations have shed light on its electronic properties, which are essential for predicting its reactivity and stability under various conditions.

In conclusion, 5-(4-cyclopropylidenepiperidine-1-carbonyl)-2-(propan-2-yloxy)pyridine, CAS number 2097866-67-4, represents a promising molecule with diverse applications in pharmaceutical research. Its unique structure and favorable pharmacokinetic properties make it a valuable candidate for drug development. As research continues to uncover its full potential, this compound is poised to contribute significantly to advancements in medicinal chemistry.